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Introduction

Prolyl-hydroxyproline (Pro-Hyp), a dipeptide derived from collagen, has emerged as a
significant bioactive molecule in skin health and rejuvenation.[1][2][3][4][5][6][7] Ingested
collagen is broken down into small peptides, including Pro-Hyp, which are then absorbed into
the bloodstream and reach the skin.[1][5] This document provides detailed application notes
and protocols for utilizing Pro-Hyp in three-dimensional (3D) skin equivalent models to
investigate its efficacy and mechanisms of action for cosmetic and dermatological applications.
These models, which mimic the structure and function of human skin, offer a powerful platform
for preclinical testing.

Mechanism of Action

Pro-Hyp primarily exerts its effects on dermal fibroblasts, the main cell type in the dermis
responsible for producing extracellular matrix (ECM) components that provide the skin with its
structure and elasticity.[4] The key mechanism of action involves the stimulation of cell
proliferation and the synthesis of crucial ECM molecules like hyaluronic acid.[1][4][5]

Signaling Pathway

Studies have shown that Pro-Hyp activates the STAT3 (Signal Transducer and Activator of
Transcription 3) signaling pathway in human dermal fibroblasts.[1] This activation leads to the
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upregulation of Hyaluronan Synthase 2 (HAS2), a key enzyme responsible for hyaluronic acid
synthesis.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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